Cas no 1263045-09-5 (Na-Boc-Nb-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid)

• Product Name: Na-Boc-Nb-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid
• CAS No: 1263045-09-5
• MF: C₁₈H₂₈N₂O₆
• MW: 368.424725532532
• MDL: MFCD05663732
• CID: 2162712
• PubChem ID: 135742639
• Update Time: 2025-05-19

Na-Boc-Nb-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid Chemical and Physical Properties

Names and Identifiers

• Boc-l-dap(dde)-oh
• Boc-Dap(Dde)-OH
• AKOS030212170
• L-Alanine, 3-[[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino]-N-[(1,1-dimethylethoxy)carbonyl]-
• AS-74784
• CS-0329130
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-{[1-(4,4-DIMETHYL-2,6-DIOXOCYCLOHEXYLIDENE)ETHYL]AMINO}PROPANOIC ACID
• (2S)-3-[1-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)ethylideneamino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• J-005361
• Na-Boc-Nb-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid
• N-alpha-t-Butyloxycarbonyl-N-gamma-[1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl]-L-2,3-diaminopropionic acid (Boc-L-Dab(Dde)-OH)
• Nalpha-Boc-Nbeta-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid
• S-1263045-09-5
• 1263045-09-5
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-{[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}propanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-3-((1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl)amino)propanoic acid
• MFCD05663730

• MDL： MFCD05663732
• Inchi： 1S/C18H28N2O6/c1-10(14-12(21)7-18(5,6)8-13(14)22)19-9-11(15(23)24)20-16(25)26-17(2,3)4/h11,21H,7-9H2,1-6H3,(H,20,25)(H,23,24)/b19-10+/t11-/m0/s1
• InChI Key： JONCDJKRGMZBBL-VSMYLPJWSA-N
• SMILES： OC1=C(/C(/C)=N/C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 368.19473662g/mol
• Monoisotopic Mass: 368.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.96 g/l) (25 º C),

Additional information on Na-Boc-Nb-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid

Comprehensive Overview of Na-Boc-Nb-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid (CAS No. 1263045-09-5)

Na-Boc-Nb-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. With the CAS No. 1263045-09-5, this compound has garnered significant attention due to its unique structural properties and applications in drug discovery. Researchers and chemists frequently search for "Na-Boc-Nb synthesis," "L-2,3-diaminopropionic acid derivatives," and "peptide coupling reagents," reflecting its relevance in modern scientific endeavors.

The compound features a Boc-protected amine group and a 4,4-dimethyl-2,6-dioxocyclohex-1-ylidene moiety, which enhances its stability and reactivity in complex chemical reactions. Its role as a building block in peptide synthesis aligns with the growing demand for "custom peptide synthesis" and "bioconjugation techniques," topics trending in biotechnology forums. Additionally, its application in creating targeted drug delivery systems has sparked interest, as evidenced by searches for "advanced drug delivery molecules."

From a synthetic chemistry perspective, Na-Boc-Nb-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid is prized for its compatibility with solid-phase peptide synthesis (SPPS). This method is a cornerstone in producing therapeutic peptides, a field experiencing rapid growth due to the rise of "personalized medicine" and "biopharmaceutical innovations." The compound's ability to facilitate high-yield peptide bonds makes it indispensable in labs focusing on "peptide-based therapeutics."

Environmental and safety considerations are also critical when handling this compound. While not classified as hazardous, proper storage conditions—such as cool, dry environments—are emphasized in "chemical storage best practices" searches. Its non-toxic profile further supports its use in green chemistry initiatives, a hot topic among sustainable science advocates.

In summary, Na-Boc-Nb-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl-L-2,3-diaminopropionic acid (CAS No. 1263045-09-5) is a versatile tool in peptide and pharmaceutical research. Its alignment with trending topics like "drug discovery," "peptide engineering," and "sustainable chemistry" ensures its continued relevance in scientific advancements.